Cas no 808139-99-3 ( )

• Product Name: &nbsp
• CAS No: 808139-99-3
• MF: C₁₃H₉N₃O₃S
• MW: 287.293861150742
• CID: 875399
• Update Time: 2024-02-04

  Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-6-(3-NITROPHENYL)IMIDAZO[2,1-B]THIAZOLE-5-CARBOXALDEHYDE
• Imidazo[2,1-b]thiazole-5-carboxaldehyde, 2-methyl-6-(3-nitrophenyl)-
•  

• Inchi： 1S/C13H9N3O3S/c1-8-6-15-11(7-17)12(14-13(15)20-8)9-3-2-4-10(5-9)16(18)19/h2-7H,1H3
• InChI Key： OELHTNBLXPQRKN-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C(C=O)=C(C3=CC=CC([N+]([O-])=O)=C3)N=C12

Computed Properties

• Exact Mass: 287.036
• Monoisotopic Mass: 287.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2